Cas no 66896-65-9 ( )
structure
Product Name:
CAS No:66896-65-9
MF:C9H10ClNO
MW:183.634801387787
CID:964853
PubChem ID:347962
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-N-ethylbenzamide
- (2-chlorophenyl)-N-ethylcarboxamide
- 2-chloro-N-ethyl-benzamide
- AC1L88HZ
- AN-329
- ARONIS013003
- N-Ethyl-2-chlorobenzamide
- NSC406907
- o-chloro-N-ethylbenzamide
- STL071220
- SureCN4148749
- NSC-406907
- Z32024315
- 66896-65-9
- NSC 406907
- SCHEMBL4148749
- Benzamide, 2-chloro-N-ethyl-
- AN-329/11633891
- AKOS000499868
- DTXSID80324519
-
-
- Inchi： 1S/C9H10ClNO/c1-2-11-9(12)7-5-3-4-6-8(7)10/h3-6H,2H2,1H3,(H,11,12)
- InChI Key： OUMQNCAKBPDGIY-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(NCC)=O
Computed Properties
- Exact Mass: 183.0452
- Monoisotopic Mass: 183.0450916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 43.09
- LogP: 2.48060
Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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